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Compound of Interest

Compound Name: Angeloyl-(+)-gomisin K3

Cat. No.: B15590095

A comprehensive search of available scientific literature and databases has revealed no
specific studies detailing the neuroprotective properties, mechanisms of action, or experimental
protocols for the compound Angeloyl-(+)-gomisin K3.

While Angeloyl-(+)-gomisin K3 is a recognized dibenzocyclooctane lignan isolated from
Schisandra bicolor, it appears to be a compound that has not yet been characterized for its
effects on the nervous system. Chemical suppliers list the molecule, but research publications
investigating its biological activity in the context of neuroprotection are absent from the current
scientific record.

This lack of data makes it impossible to fulfill the request for an in-depth technical guide with
guantitative data, detailed experimental methodologies, and signaling pathway diagrams
specifically for Angeloyl-(+)-gomisin K3.

Alternative Subject Proposal: Gomisin N

Given your interest in the neuroprotective potential of Schisandra lignans, we propose to create
the requested in-depth technical guide on a closely related and well-researched compound:
Gomisin N.

Gomisin N, also isolated from Schisandra chinensis, has been the subject of multiple studies
investigating its neuroprotective effects. There is sufficient published data to:

e Summarize quantitative data on its efficacy in various experimental models.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15590095?utm_src=pdf-interest
https://www.benchchem.com/product/b15590095?utm_src=pdf-body
https://www.benchchem.com/product/b15590095?utm_src=pdf-body
https://www.benchchem.com/product/b15590095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Provide detailed experimental protocols from cited studies.

o Create diagrams of the signaling pathways involved in its mechanism of action, such as the
PI3K/Akt/mTOR and GSK3[/Nrf2 pathways.[1][2]

This alternative would allow for a comprehensive and data-rich technical guide that meets all
the core requirements of your original request, including data tables and Graphviz
visualizations.

We await your confirmation to proceed with the development of a detailed technical guide on
the neuroprotective properties of Gomisin N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Gomisin N attenuated cerebral ischemia-reperfusion injury through inhibition of autophagy
by activating the PISK/AKT/mTOR pathway - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Gomisin N rescues cognitive impairment of Alzheimer's disease by targeting GSK3[3 and
activating Nrf2 signaling pathway - PubMed [pubmed.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Lack of Scientific Data on the Neuroprotective
Properties of Angeloyl-(+)-gomisin K3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590095#neuroprotective-properties-of-angeloyl-
gomisin-k3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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